N-[3-(isobutyrylamino)phenyl]-2-naphthamide

• Molecular Formula: C21H20N2O2
• Molecular Weight: 332.4 g/mol
• IUPAC Name: N-[3-(2-methylpropanoylamino)phenyl]naphthalene-2-carboxamide
• InChI: InChI=1S/C21H20N2O2/c1-14(2)20(24)22-18-8-5-9-19(13-18)23-21(25)17-11-10-15-6-3-4-7-16(15)12-17/h3-14H,1-2H3,(H,22,24)(H,23,25)
• InChI Key: GYQVXSBCSHIHQK-UHFFFAOYSA-N
• SMILES: CC(C)C(=O)NC1=CC=CC(=C1)NC(=O)C2=CC3=CC=CC=C3C=C2

Description

N-[3-(isobutyrylamino)phenyl]-2-naphthamide, also known as IBPN, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of naphthamides, which are known for their diverse biological activities. IBPN has been shown to exhibit a range of biochemical and physiological effects, making it a promising candidate for drug development. In

Scientific Research Applications

N-[3-(isobutyrylamino)phenyl]-2-naphthamide has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory, anti-cancer, and anti-viral activities. In particular, N-[3-(isobutyrylamino)phenyl]-2-naphthamide has been shown to inhibit the replication of HIV-1, making it a promising candidate for the development of anti-HIV drugs. Additionally, N-[3-(isobutyrylamino)phenyl]-2-naphthamide has been shown to induce apoptosis in cancer cells, suggesting its potential as an anti-cancer agent.

Mechanism of Action

The mechanism of action of N-[3-(isobutyrylamino)phenyl]-2-naphthamide is not fully understood, but it is believed to involve the inhibition of specific enzymes and signaling pathways. For example, N-[3-(isobutyrylamino)phenyl]-2-naphthamide has been shown to inhibit the activity of the HIV-1 integrase enzyme, which is essential for viral replication. Additionally, N-[3-(isobutyrylamino)phenyl]-2-naphthamide has been shown to inhibit the activation of the NF-κB signaling pathway, which is involved in the regulation of inflammation and immune responses.
Biochemical and Physiological Effects
N-[3-(isobutyrylamino)phenyl]-2-naphthamide has been shown to exhibit a range of biochemical and physiological effects. For example, it has been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in response to various stimuli. Additionally, N-[3-(isobutyrylamino)phenyl]-2-naphthamide has been shown to induce the expression of genes involved in apoptosis and cell cycle arrest in cancer cells. These effects suggest that N-[3-(isobutyrylamino)phenyl]-2-naphthamide may have potential therapeutic applications in the treatment of inflammatory diseases and cancer.

Advantages and Limitations for Lab Experiments

One advantage of N-[3-(isobutyrylamino)phenyl]-2-naphthamide is that it is relatively easy to synthesize, making it readily available for laboratory experiments. Additionally, N-[3-(isobutyrylamino)phenyl]-2-naphthamide has been shown to exhibit low toxicity in vitro, suggesting that it may be safe for use in animal studies. However, one limitation of N-[3-(isobutyrylamino)phenyl]-2-naphthamide is that its mechanism of action is not fully understood, which may make it difficult to optimize its therapeutic potential.

Future Directions

There are several future directions for research on N-[3-(isobutyrylamino)phenyl]-2-naphthamide. One area of interest is the development of more potent and selective inhibitors of the HIV-1 integrase enzyme, which may lead to the development of more effective anti-HIV drugs. Additionally, further studies are needed to elucidate the mechanisms underlying the anti-inflammatory and anti-cancer effects of N-[3-(isobutyrylamino)phenyl]-2-naphthamide, which may lead to the development of novel therapies for these diseases. Finally, the development of new synthetic methods for N-[3-(isobutyrylamino)phenyl]-2-naphthamide may enable the production of more diverse analogs, which may have improved therapeutic properties.

Synthesis Methods

The synthesis of N-[3-(isobutyrylamino)phenyl]-2-naphthamide involves several steps, including the reaction of 2-naphthoic acid with thionyl chloride to form 2-naphthoyl chloride. This intermediate is then reacted with N-(3-aminophenyl)isobutyramide to yield N-[3-(isobutyrylamino)phenyl]-2-naphthamide. The overall yield of this synthesis method is approximately 40%, making it a relatively efficient process.